Cas no 102851-50-3 (1H-1,4,7-Triazonine, octahydro-1,4,7-tris(2-pyridinylmethyl)-)

• Product Name: 1H-1,4,7-Triazonine, octahydro-1,4,7-tris(2-pyridinylmethyl)-
• CAS No: 102851-50-3
• MF: C₂₄H₃₀N₆
• MW: 402.535204410553
• CID: 1133836
• PubChem ID: 12146755
• Update Time: 2025-04-20

1H-1,4,7-Triazonine, octahydro-1,4,7-tris(2-pyridinylmethyl)- Chemical and Physical Properties

Names and Identifiers

• 1H-1,4,7-Triazonine, octahydro-1,4,7-tris(2-pyridinylmethyl)-
• 1,4,7-tris(pyridin-2-ylmethyl)-1,4,7-triazonane
• 102851-50-3
• SCHEMBL1331974
• DTXSID60478544
• 1,4,7-tris(pyridin-2-ylmethyl)-1,4,7-triazacyclononane
• UFVPUNOEVVUROD-UHFFFAOYSA-N
• 1,4,7-tris(2-pyridylmethyl)-1,4,7-triazacyclononane
• CHEMBL5283893

• Inchi： 1S/C24H30N6/c1-4-10-25-22(7-1)19-28-13-15-29(20-23-8-2-5-11-26-23)17-18-30(16-14-28)21-24-9-3-6-12-27-24/h1-12H,13-21H2
• InChI Key： UFVPUNOEVVUROD-UHFFFAOYSA-N
• SMILES： N1(CC2C=CC=CN=2)CCN(CC2C=CC=CN=2)CCN(CC2C=CC=CN=2)CC1

Computed Properties

• Exact Mass: 402.2535
• Monoisotopic Mass: 402.25319498g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 30
• Rotatable Bond Count: 6
• Complexity: 396
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 48.4Ų

Experimental Properties

• PSA: 48.39